Cas no 1396881-24-5 (2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one)

• Product Name: 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one
• CAS No: 1396881-24-5
• MF: C₁₈H₂₀F₃N₃O₂
• MW: 367.365514755249
• CID: 6061952
• PubChem ID: 71792964
• Update Time: 2025-05-20

2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one
• VU0540287-1
• 2-phenyl-1-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butan-1-one
• 2-phenyl-1-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]butan-1-one
• 1396881-24-5
• 2-phenyl-1-{4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}butan-1-one
• AKOS024543076
• F6245-0216

• Inchi： 1S/C18H20F3N3O2/c1-2-14(12-6-4-3-5-7-12)16(25)24-10-8-13(9-11-24)15-22-23-17(26-15)18(19,20)21/h3-7,13-14H,2,8-11H2,1H3
• InChI Key： KOUXJPLJKTXUKO-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2CCN(C(C(C3C=CC=CC=3)CC)=O)CC2)O1)(F)F

Computed Properties

• Exact Mass: 367.15076138g/mol
• Monoisotopic Mass: 367.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one

Comprehensive Overview of 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one (CAS No. 1396881-24-5)

The compound 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one (CAS No. 1396881-24-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl-substituted 1,3,4-oxadiazole ring and a piperidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the oxadiazole group, which is known for its versatility in drug design.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This trend aligns with the growing focus on precision medicine and targeted therapies, where molecules like 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one play a pivotal role. The compound's CAS No. 1396881-24-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection studies.

The synthesis of 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one involves multi-step organic reactions, including the formation of the 1,3,4-oxadiazole ring and subsequent functionalization. Its piperidine backbone contributes to its conformational flexibility, a desirable trait for interacting with biological targets. This compound is often discussed in the context of structure-activity relationship (SAR) studies, as researchers aim to optimize its efficacy and selectivity.

From an industrial perspective, CAS No. 1396881-24-5 is a subject of interest for companies specializing in high-value intermediates and custom synthesis. The incorporation of the trifluoromethyl group into the oxadiazole ring enhances the compound's resistance to enzymatic degradation, making it a valuable asset in drug discovery pipelines. Additionally, its potential applications in agrochemicals are being explored, particularly in the development of novel pesticides and herbicides.

The pharmacological profile of 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one is under investigation, with preliminary studies suggesting interactions with enzyme targets and receptors. Its lipophilic nature, attributed to the phenyl and trifluoromethyl groups, may facilitate membrane penetration, a critical factor in bioavailability. These properties are particularly relevant in the context of central nervous system (CNS) drug development, where blood-brain barrier permeability is a key consideration.

Environmental and regulatory aspects of CAS No. 1396881-24-5 are also being scrutinized, as sustainability becomes a priority in chemical manufacturing. The compound's biodegradability and ecotoxicity are areas of active research, aligning with the global push for green chemistry practices. Companies are increasingly adopting green synthesis methods to produce such compounds, minimizing waste and energy consumption.

In summary, 2-phenyl-1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}butan-1-one (CAS No. 1396881-24-5) represents a cutting-edge example of modern heterocyclic chemistry. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven industries.